Cas no 1204298-00-9 (6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol)

• Product Name: 6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol
• CAS No: 1204298-00-9
• MF: C₁₄H₁₅FN₄S
• MW: 290.359104394913
• CID: 5708094
• PubChem ID: 45030905
• Update Time: 2025-10-30

6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol

• Inchi： 1S/C14H15FN4S/c15-11-3-1-2-4-12(11)18-5-7-19(8-6-18)13-9-14(20)17-10-16-13/h1-4,9-10H,5-8H2,(H,16,17,20)
• InChI Key： LSSJFXVAAONWRL-UHFFFAOYSA-N
• SMILES： S=C1C=C(NC=N1)N1CCN(C2C=CC=CC=2F)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol

6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol (CAS No. 1204298-00-9)

The compound 6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol (CAS No. 1204298-00-9) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in therapeutic agents. The structure of this molecule incorporates a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a pyrimidine ring system with a thiol (-SH) group at the 4-position. The presence of a fluorine atom at the para position of the phenyl group introduces additional electronic effects, potentially enhancing the molecule's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting various disease states, including cancer, inflammation, and infectious diseases. The piperazine moiety in this compound is particularly interesting due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This feature makes it a valuable component in drug design, as it can enhance the binding affinity of the molecule to its intended targets. The thiol group at the 4-position of the pyrimidine ring further adds functional diversity, as it can participate in redox reactions and potentially modulate cellular signaling pathways.

One of the most promising applications of 6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that certain pyrimidine derivatives can inhibit key enzymes involved in cell proliferation and apoptosis, making them attractive candidates for chemotherapy. The fluorine substitution at the phenyl group may also improve the molecule's stability and reduce its susceptibility to metabolic degradation, which are critical factors for successful drug candidates.

In addition to its therapeutic potential, this compound has also been explored for its role in targeted drug delivery systems. The unique combination of a piperazine ring and a thiol group allows for the conjugation of this molecule with various targeting ligands or imaging agents, enabling precise delivery to diseased tissues while minimizing off-target effects. This approach has gained significant attention in recent years due to its potential to enhance treatment efficacy while reducing adverse effects.

The synthesis of 6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of intermediate piperazine derivatives and subsequent coupling reactions to form the final pyrimidine-based structure. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical testing and potential clinical trials.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure, stereochemistry, and physical properties. Such information is crucial for understanding how the molecule interacts with biological systems and for guiding further modifications to improve its therapeutic profile.

Looking ahead, ongoing research into 6-[4-(2-fluorophenyl)piperazin-1-yl]pyrimidine-4-thiol is focusing on expanding its applications in precision medicine. By leveraging computational modeling tools such as molecular docking and machine learning algorithms, scientists are exploring new ways to repurpose this compound for emerging therapeutic targets. Additionally, efforts are underway to investigate its safety profile through extensive toxicological studies, paving the way for its potential use in human subjects.

In conclusion, 6-[4-(2-fluorophenyl)piperazin-1-y l]pyrimidine-4-thiol (CAS No. 1204298-00-9) represents a cutting-edge advancement in medicinal chemistry with vast untapped potential across multiple therapeutic areas. Its unique structural features, combined with recent breakthroughs in synthetic methodology and computational analysis, position it as a promising candidate for future drug development initiatives.